Phenazocine, (-)-

• CAS RN: 58640-87-2
• Molecular Formula: C22H27NO
• Molecular Weight: 321.5 g/mol
• IUPAC Name: (1R,9R,13R)-1,13-dimethyl-10-(2-phenylethyl)-10-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-4-ol
• InChI: InChI=1S/C22H27NO/c1-16-21-14-18-8-9-19(24)15-20(18)22(16,2)11-13-23(21)12-10-17-6-4-3-5-7-17/h3-9,15-16,21,24H,10-14H2,1-2H3/t16-,21+,22+/m0/s1
• InChI Key: ZQHYKVKNPWDQSL-KNXBSLHKSA-N
• Isomeric SMILES: C[C@H]1[C@H]2CC3=C([C@@]1(CCN2CCC4=CC=CC=C4)C)C=C(C=C3)O
• SMILES: CC1C2CC3=C(C1(CCN2CCC4=CC=CC=C4)C)C=C(C=C3)O
• Other CAS RN: 58073-76-0; 58640-87-2

Description

Phenazocine is a DEA Schedule II controlled substance. Substances in the DEA Schedule II have a high potential for abuse which may lead to severe psychological or physical dependence.
Phenazocine is a benzazocine.

Scientific Research Applications

Analgesic Properties and Clinical Use

Phenazocine, a benzomorphan compound, is primarily recognized for its strong analgesic properties. Its effectiveness in pain management is comparable to morphine and other morphine-like analgesics. Phenazocine has been utilized in various clinical settings, including the treatment of chronic pain, terminal diseases, obstetric pain, and post-operative pain management (Drug and Therapeutics Bulletin, 1970). Studies have also explored its use in different forms of surgery and found it effective in providing analgesia with a low incidence of sedation, nausea, and vomiting (Jordan, Williams, & Chandler, 2000).

Respiratory Effects

Research comparing the respiratory effects of phenazocine to morphine has been conducted, highlighting its respiratory depressant activity. It was observed that phenazocine caused significantly less respiratory depression compared to morphine, although the difference was small and not clinically significant (Papadopoulos & Keats, 1961).

Pharmacological Comparison with Other Opioids

Phenazocine has been compared pharmacologically with other opioids like morphine. It shares several pharmacological actions with morphine, such as producing analgesia, tolerance, respiratory depression, and other effects. However, phenazocine exhibits a greater separation between analgesic activity and undesirable cardiovascular-respiratory depressant effects (Shemano, Wendel, & Ross, 1961).

Molecular Structure and Relationship with Other Compounds

The molecular structure of phenazocine has been studied to understand its geometrical correspondence with other substances like enkephalins. These studies contribute to a deeper understanding of the drug’s mechanism of action and its interaction with the opioid receptors in the body (Froimowitz & Matthysse, 1986).